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Compound of Interest

Compound Name: 3-Amino-2-bromo-5-chloropyridine

Cat. No.: B1272473 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Amino-2-bromo-5-
chloropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

3-Amino-2-bromo-5-chloropyridine (CAS No. 90902-83-3). The information is compiled from

various safety data sheets to ensure a thorough guide for laboratory and drug development

settings.

Chemical Identification and Physical Properties
3-Amino-2-bromo-5-chloropyridine is a halogenated pyridine derivative used as an

intermediate in various chemical syntheses. Understanding its physical and chemical properties

is fundamental to its safe handling.
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Property Data

IUPAC Name 2-Bromo-5-chloropyridin-3-amine

CAS Number 90902-83-3[1][2]

Molecular Formula C₅H₄BrClN₂[3]

Molecular Weight 207.45 g/mol [3]

Appearance Beige crystalline powder[4]

Melting Point 65 - 69 °C / 149 - 156.2 °F[5]

Boiling Point No data available[6]

Flash Point No data available[5][6]

Solubility No data available[6]

Stability
Stable under recommended storage

temperatures and pressures[2]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Amino-2-bromo-5-chloropyridine is classified as a hazardous substance.[7] The

primary hazards are related to skin, eye, and respiratory irritation.[1][2][7]
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GHS Classification Details

Pictogram(s)

Signal Word Warning[1][2][7]

Hazard Statements

H315: Causes skin irritation.[1][2][7] H319:

Causes serious eye irritation.[1][2][7] H335: May

cause respiratory irritation.[1][2][7]

Precautionary Statements

Prevention:P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2] P264:

Wash skin thoroughly after handling.[1][2] P271:

Use only outdoors or in a well-ventilated area.[1]

[2] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2]

Response:P302+P352: IF ON SKIN: Wash with

plenty of water.[1][2] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[1][2]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2] P312: Call a POISON

CENTER or doctor if you feel unwell.[2]

P332+P313: If skin irritation occurs: Get medical

advice/attention.[2] P337+P313: If eye irritation

persists: Get medical advice/attention.[2] P362:

Take off contaminated clothing and wash before

reuse.[2] Storage:P403+P233: Store in a well-

ventilated place. Keep container tightly closed.

[1][2] P405: Store locked up.[1][2]

Disposal:P501: Dispose of contents/container to

an approved waste disposal plant.[1][2]

Experimental Protocols for Safe Handling
Adherence to strict protocols is essential to minimize exposure and ensure safety in the

laboratory.
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Protocol 1: Personal Protective Equipment (PPE)
Selection and Use
Objective: To outline the mandatory PPE for handling 3-Amino-2-bromo-5-chloropyridine.

Methodology:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards at all times.[1] A face shield may be required for

operations with a high risk of splashing.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves

prior to use.

Clothing: Wear a flame-retardant lab coat.[1] For larger quantities or increased risk of

contact, impervious clothing should be worn.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2] If exposure limits are exceeded or irritation is experienced, a full-face respirator with

an appropriate filter cartridge should be used.[1]

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end

of the workday.[2] Facilities must be equipped with an eyewash station and a safety shower.

[2]
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Handling 3-Amino-2-bromo-
5-chloropyridine?

Weighing Solid or
Transferring Powder?

Yes

Preparing Solution or
Performing Reaction?

Yes

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Work inside a certified
chemical fume hood?

Add Respirator

No
(Poor Ventilation)

Add Face Shield

No
(High Splash Potential)

Proceed with Task

Yes

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Protocol 2: General Laboratory Handling
Objective: To provide a standard operating procedure for the routine handling of 3-Amino-2-
bromo-5-chloropyridine.
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Methodology:

Preparation: Ensure the work area (e.g., fume hood) is clean and uncluttered. Confirm that

safety equipment, including spill kits, is readily accessible.

Handling:

Avoid all personal contact, including inhalation of dust.[8]

Avoid dust formation during handling.[1]

Use only in a well-ventilated area.[2][8]

Do not eat, drink, or smoke in the work area.[8]

Storage:

Keep containers tightly closed when not in use.[2]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[2]

Store locked up.[1][2]

Emergency Procedures and Protocols
Rapid and correct response during an emergency is critical to mitigating harm.

Protocol 3: First Aid Response
Objective: To provide immediate first aid measures following exposure.

Methodology:

General Advice: Move the victim out of the dangerous area. Consult a physician and show

them the Safety Data Sheet.[2]

If Inhaled: Move the person into fresh air.[1] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]
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In Case of Skin Contact: Immediately take off contaminated clothing.[1] Wash off with soap

and plenty of water for at least 15 minutes.[1][2] If skin irritation persists, consult a doctor.[1]

In Case of Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding

the eyelids apart.[1] Remove contact lenses if present and easy to do so.[1] Seek immediate

medical attention.[2]

If Swallowed: Rinse mouth with water.[1] Do NOT induce vomiting.[8] Never give anything by

mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]
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Exposure Occurs

Route of Exposure?

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Give oxygen if breathing is difficult.

3. Give artificial respiration if not breathing.

1. Remove contaminated clothing.
2. Wash with soap and water for 15+ min.

1. Rinse with water for 15+ min.
2. Remove contact lenses if possible.

1. Rinse mouth.
2. DO NOT induce vomiting.

3. Never give anything by mouth if unconscious.

Seek Immediate
Medical Attention

If irritation persists
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Spill Detected

1. Evacuate Area & Alert Others

2. Don Appropriate PPE

3. Contain Spill
(Prevent entry to drains)

4. Clean Up Spill
(Use dry methods, avoid dust)

5. Place waste in a sealed,
labeled container

6. Decontaminate Area & PPE

7. Dispose of Waste
(Follow regulations)

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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